Cas no 2228900-49-8 (4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol)

• Product Name: 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol
• CAS No: 2228900-49-8
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 6524725
• PubChem ID: 165781465
• Update Time: 2025-05-21

4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2228900-49-8
• EN300-2003140
• 4-chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol
• 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol

• Inchi： 1S/C10H10Cl2O2/c1-6(5-11)8-3-7(12)4-9(14-2)10(8)13/h3-4,13H,1,5H2,2H3
• InChI Key： LKMAABNWSDAWDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(=C)CCl)O)OC

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol

4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol (CAS No. 2228900-49-8): A Comprehensive Overview

4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol (CAS No. 2228900-49-8) is a specialized chemical compound that has garnered attention in various research and industrial applications. This chlorinated phenolic derivative is characterized by its unique molecular structure, which combines a phenol core with chloro and methoxy substituents. The compound's chemical properties make it a subject of interest in fields such as organic synthesis, material science, and pharmaceutical research.

The molecular formula of 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol is C₁₀H₁₀Cl₂O₂, with a molecular weight of approximately 233.09 g/mol. Its structure features a phenol ring substituted at the 2-position with a 3-chloroprop-1-en-2-yl group and at the 4- and 6-positions with chlorine and methoxy groups, respectively. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns that are valuable in synthetic chemistry.

Recent studies have explored the potential applications of 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol in the development of novel materials. Researchers are particularly interested in its role as a building block for advanced polymers and functional coatings. The compound's ability to undergo various chemical transformations, such as electrophilic substitutions and coupling reactions, makes it a versatile intermediate in organic synthesis. This has led to increased interest from the chemical manufacturing sector, where it is being evaluated for use in specialty chemicals.

In the context of current scientific trends, 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol aligns with the growing demand for sustainable chemistry solutions. The compound's potential as a precursor for green chemistry applications is being investigated, particularly in reactions that minimize waste and energy consumption. This aspect resonates with the increasing focus on environmentally friendly chemical processes in both academic and industrial settings.

The synthesis of 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol typically involves multi-step organic reactions, with careful control of reaction conditions to achieve optimal yields. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and ensure the purity of this compound. These quality control measures are essential for its use in high-precision applications where consistency and reliability are paramount.

From a commercial perspective, the market for specialized intermediates like 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol has shown steady growth. The compound's niche applications in pharmaceutical research and material science have created demand among research institutions and specialty chemical suppliers. Current market analyses suggest that compounds with such specific functionalities are becoming increasingly valuable in the development of next-generation materials and bioactive molecules.

Safety considerations for handling 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol follow standard laboratory protocols for chlorinated organic compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage conditions typically involve keeping the compound in a cool, dry place away from strong oxidizers, in accordance with general chemical safety guidelines.

Future research directions for 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol may explore its potential in catalysis and molecular recognition systems. The compound's structural features suggest possible applications in designing selective chemical sensors or as a ligand in coordination chemistry. These potential developments align with current interests in smart materials and functional molecules that respond to specific environmental stimuli.

For researchers and industry professionals seeking detailed information about 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol, comprehensive spectroscopic data and synthetic protocols are increasingly available in specialized chemical databases. The compound's entry in major chemical registries provides additional references for those investigating its properties or potential applications in their work.

In summary, 4-Chloro-2-(3-chloroprop-1-en-2-yl)-6-methoxyphenol (CAS No. 2228900-49-8) represents an interesting case study in the development of functionalized phenolic compounds. Its combination of structural features and reactivity patterns offers numerous possibilities for innovation in chemical research and applied sciences. As the demand for specialized organic intermediates continues to grow, compounds like this are likely to play increasingly important roles in advancing both fundamental chemistry and practical applications.